Cas no 5437-89-8 (4-cyclohexyl-2-(2-cyclohexylethyl)-N-ethylbutanamide)
5437-89-8 structure
Product Name:4-cyclohexyl-2-(2-cyclohexylethyl)-N-ethylbutanamide
CAS No:5437-89-8
MF:C20H37NO
MW:307.513886213303
CID:940946
PubChem ID:226240
Update Time:2025-04-19
4-cyclohexyl-2-(2-cyclohexylethyl)-N-ethylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclohexyl-2-(2-cyclohexylethyl)-N-ethylbutanamide
- 1-isonicotinoyl-4-cyclohexylthiosemicarbazide; 4-Cyclohexyl-1-isonicotinoyl-3-thiosemicarbazide; 4-cyclohexyl-1-isonicotinoyl-thiosemicarbazide; 4-Cyclohexyl-2-(2-cyclohexyl-aethyl)-buttersaeure-aethylamid; Semicarbazide, 4-cyclohexyl-1-isonicotinoyl-3-thio-; CTK4F6969; BRN 0417913; NSC80982; 4-cyclohexyl-2-(2-cyclohexyl-ethyl)-butyric acid ethylamide; SBB061880; AC1LEMTG; Maybridge1_005144;
- DTXSID70969473
- GU71726400
- NSC16469
- DS-005317
- NIOSH/GU7172640
- NSC-16469
- 5437-89-8
- 4-Cyclohexyl-2-(2-cyclohexylethyl)-N-ethylbutanimidic acid
- alpha-(2-Cyclohexylethyl)-N-ethylcyclohexanebutyramide
- Cyclohexanebutyramide, alpha-(2-cyclohexylethyl)-N-ethyl-
- 4-cyclohexyl-2-(2-cyclohexylethyl)-N-ethyl-butanamide
-
- Inchi: 1S/C20H37NO/c1-2-21-20(22)19(15-13-17-9-5-3-6-10-17)16-14-18-11-7-4-8-12-18/h17-19H,2-16H2,1H3,(H,21,22)
- InChI Key: JOBXFLUYWJWVPD-UHFFFAOYSA-N
- SMILES: O=C(C(CCC1CCCCC1)CCC1CCCCC1)NCC
Computed Properties
- Exact Mass: 307.28771
- Monoisotopic Mass: 307.287515
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.1
- XLogP3: 7.2
Experimental Properties
- Density: 0.926
- Boiling Point: 463.3°C at 760 mmHg
- Flash Point: 286.6°C
- Refractive Index: 1.478
- PSA: 29.1
4-cyclohexyl-2-(2-cyclohexylethyl)-N-ethylbutanamide Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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